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Compound of Interest

Compound Name: alpha-CEHC

Cat. No.: B041150

Disclaimer: No specific Safety Data Sheet (SDS) for alpha-Carboxyethyl-hydroxychroman
(alpha-CEHC) is publicly available. The following guidance is based on the safety profile of its
parent compound, alpha-tocopherol (Vitamin E), and standard laboratory practices for handling
non-hazardous solid research chemicals. It is imperative to conduct a thorough risk
assessment before commencing any work.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with alpha-CEHC. It includes detailed
operational and disposal plans to ensure safe and compliant laboratory practices.

Compound Information and Hazard Assessment

Alpha-CEHC is a water-soluble metabolite of alpha-tocopherol.[1] It is a white to off-white solid
supplied for research use only. While specific toxicological data for alpha-CEHC is not
available, its parent compound, alpha-tocopherol, is not classified as a hazardous substance.
Therefore, alpha-CEHC is presumed to have a low hazard potential. However, as with any
chemical of unknown toxicity, it should be handled with care to minimize exposure.

Physical and Chemical Properties:
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Property Value Source
Chemical Formula C16H2204 [21[3114]
Molecular Weight 278.34 g/mol [2][4]
Appearance Solid [2]

DMF: 20 mg/mIDMSO: 20
B mg/mlEthanol: 10
Solubility _ [3](5]
mg/mIDMSO:PBS (pH 7.2)

(1:2): 0.25 mg/ml

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to prevent skin and eye contact.

PPE Category Item Specification

Hand Protection Disposable nitrile gloves Standard laboratory grade.

) Safety glasses with side )
Eye Protection ) ANSI Z87.1 compliant.
shields or safety goggles

Body Protection Laboratory coat Standard length, buttoned.

Use in a well-ventilated area. If

weighing fine powder that
Respiratory Protection Not generally required could become airborne, a dust

mask or use of a fume hood is

recommended.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of alpha-CEHC from receipt to preparation of solutions.

Experimental Workflow for Handling alpha-CEHC.:
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Receiving and Storage

1. Receive Package
2. Inspect Container

3. Store at -20°C

Solution Preparation

4. Don PPE
5. Weigh Solid

6. Dissolve in Solvent

'

7. Label Solution Vial

Cleanup arv d Disposal

[8. Decontaminate Work Area)
[9. Dispose of Solid Wastej E_O. Dispose of Liquid Waste]
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Non-hazardous
Solid Waste Bin

Rinse Container P Regular Trash
. . Sanitary Sewer
Yes Non-hazardous _ _Check Institutional Policy _, ith copious amounts of water
Liquid Waste Container (w'. piou unts ot water,
if permitted by institution)

Yes
No (Empty Container]

Solid Waste?
__ Liquid Waste?

Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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